Cas no 164648-49-1 (Urea, N-[4-(aminomethyl)phenyl]-N'-methyl-)
Urea, N-[4-(aminomethyl)phenyl]-N'-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-[4-(aminomethyl)phenyl]-N'-methyl-
- EN300-7442427
- 1-[4-(aminomethyl)phenyl]-3-methylurea
- SCHEMBL8919908
- 164648-49-1
-
- Inchi: 1S/C9H13N3O/c1-11-9(13)12-8-4-2-7(6-10)3-5-8/h2-5H,6,10H2,1H3,(H2,11,12,13)
- InChI Key: UXJVWLFOFSDULW-UHFFFAOYSA-N
- SMILES: O=C(NC)NC1C=CC(CN)=CC=1
Computed Properties
- Exact Mass: 179.10599
- Monoisotopic Mass: 179.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.15
Urea, N-[4-(aminomethyl)phenyl]-N'-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7442427-0.05g |
1-[4-(aminomethyl)phenyl]-3-methylurea |
164648-49-1 | 95% | 0.05g |
$624.0 | 2024-05-23 | |
| Enamine | EN300-7442427-0.1g |
1-[4-(aminomethyl)phenyl]-3-methylurea |
164648-49-1 | 95% | 0.1g |
$653.0 | 2024-05-23 | |
| Enamine | EN300-7442427-0.25g |
1-[4-(aminomethyl)phenyl]-3-methylurea |
164648-49-1 | 95% | 0.25g |
$683.0 | 2024-05-23 | |
| Enamine | EN300-7442427-0.5g |
1-[4-(aminomethyl)phenyl]-3-methylurea |
164648-49-1 | 95% | 0.5g |
$713.0 | 2024-05-23 | |
| Enamine | EN300-7442427-1.0g |
1-[4-(aminomethyl)phenyl]-3-methylurea |
164648-49-1 | 95% | 1.0g |
$743.0 | 2024-05-23 | |
| Enamine | EN300-7442427-2.5g |
1-[4-(aminomethyl)phenyl]-3-methylurea |
164648-49-1 | 95% | 2.5g |
$1454.0 | 2024-05-23 | |
| Enamine | EN300-7442427-5.0g |
1-[4-(aminomethyl)phenyl]-3-methylurea |
164648-49-1 | 95% | 5.0g |
$2152.0 | 2024-05-23 | |
| Enamine | EN300-7442427-10.0g |
1-[4-(aminomethyl)phenyl]-3-methylurea |
164648-49-1 | 95% | 10.0g |
$3191.0 | 2024-05-23 |
Urea, N-[4-(aminomethyl)phenyl]-N'-methyl- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on Urea, N-[4-(aminomethyl)phenyl]-N'-methyl-
Urea, N-[4-(Aminomethyl)phenyl]-N'-methyl- (CAS No. 164648-49-1): A Comprehensive Overview
Urea, N-[4-(Aminomethyl)phenyl]-N'-methyl- (CAS No. 164648-49-1) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MAMU, is a derivative of urea with a unique structural arrangement that imparts it with a range of biological activities and potential therapeutic applications.
The chemical structure of Urea, N-[4-(Aminomethyl)phenyl]-N'-methyl- consists of a urea moiety linked to a substituted phenyl ring and a methyl group. This specific arrangement provides the compound with distinct chemical properties, including solubility, stability, and reactivity. These properties make it an attractive candidate for various applications in drug discovery and development.
Recent studies have highlighted the potential of Urea, N-[4-(Aminomethyl)phenyl]-N'-methyl- in the treatment of several diseases. One notable area of research is its role as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This makes MAMU a promising lead compound for the development of novel anticancer drugs.
In addition to its potential as an enzyme inhibitor, Urea, N-[4-(Aminomethyl)phenyl]-N'-methyl- has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in various inflammatory disorders. This suggests that MAMU could be developed into a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of Urea, N-[4-(Aminomethyl)phenyl]-N'-methyl- has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and favorable distribution properties, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profile enhance its potential as a drug candidate.
Clinical trials are currently underway to evaluate the safety and efficacy of Urea, N-[4-(Aminomethyl)phenyl]-N'-methyl- in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising therapeutic effects. These findings have paved the way for further clinical investigations to explore its full potential as a therapeutic agent.
From a synthetic chemistry perspective, Urea, N-[4-(Aminomethyl)phenyl]-N'-methyl- can be synthesized through various routes, including the reaction of 4-(aminomethyl)aniline with methyl isocyanate. The synthesis process can be optimized to achieve high yields and purity levels, which are crucial for pharmaceutical applications. Recent advancements in synthetic methods have also focused on developing environmentally friendly and cost-effective processes to produce this compound on a large scale.
In conclusion, Urea, N-[4-(Aminomethyl)phenyl]-N'-methyl- (CAS No. 164648-49-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the quest for innovative treatments.
164648-49-1 (Urea, N-[4-(aminomethyl)phenyl]-N'-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)